Cas no 158585-74-1 (2-(3-Methoxy-phenyl)-imidazo[1,2-a]pyridine-3-carbaldehyde)

2-(3-Methoxy-phenyl)-imidazo[1,2-a]pyridine-3-carbaldehyde structure
158585-74-1 structure
Product Name:2-(3-Methoxy-phenyl)-imidazo[1,2-a]pyridine-3-carbaldehyde
CAS No:158585-74-1
MF:C15H12N2O2
MW:252.267983436584
CID:3103179
PubChem ID:2759657
Update Time:2025-09-28

2-(3-Methoxy-phenyl)-imidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methoxy-phenyl)-imidazo[1,2-a]pyridine-3-carbaldehyde
    • 158585-74-1
    • AKOS000122724
    • 2-(3-Methoxy-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde
    • 181702-32-9
    • CS-0318482
    • 2-(3-methoxyphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
    • STK785955
    • ALBB-020895
    • imidazo[1,2-a]pyridine-3-carboxaldehyde, 2-(3-methoxyphenyl)-
    • LMJBPVCKIZBMJR-UHFFFAOYSA-N
    • MDL: MFCD03788971
    • Inchi: 1S/C15H12N2O2/c1-19-12-6-4-5-11(9-12)15-13(10-18)17-8-3-2-7-14(17)16-15/h2-10H,1H3
    • InChI Key: LMJBPVCKIZBMJR-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C1=C(C=O)N2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 252.089877630Da
  • Monoisotopic Mass: 252.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.6Ų

2-(3-Methoxy-phenyl)-imidazo[1,2-a]pyridine-3-carbaldehyde Pricemore >>

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